molecular formula C20H23N5O3S B2951710 Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate CAS No. 872994-47-3

Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate

Cat. No. B2951710
CAS RN: 872994-47-3
M. Wt: 413.5
InChI Key: FAJGVWCWFPUJQT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate is a useful research compound. Its molecular formula is C20H23N5O3S and its molecular weight is 413.5. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

The core structure of Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate, which includes the [1,2,4]triazolo[4,3-b]pyridazine moiety, has been associated with significant anticancer properties. Research indicates that derivatives of this compound can be potent against various cancer cell lines due to their ability to interfere with cell proliferation and induce apoptosis .

Antimicrobial Efficacy

Compounds with the [1,2,4]triazolo[4,3-b] scaffold have demonstrated a broad spectrum of antimicrobial activities. This includes potential effectiveness against bacteria and fungi, making it a valuable candidate for the development of new antimicrobial agents .

Analgesic and Anti-inflammatory Uses

The analgesic and anti-inflammatory properties of the [1,2,4]triazolo[4,3-b] core are well-documented. This compound could be utilized in the synthesis of drugs aimed at treating pain and inflammation, offering an alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) .

Enzyme Inhibition

This compound has shown promise as an enzyme inhibitor, with potential applications in inhibiting carbonic anhydrase, cholinesterase, alkaline phosphatase, and aromatase enzymes. These inhibitory actions are crucial for the treatment of various conditions, including glaucoma, Alzheimer’s disease, and certain cancers .

Antioxidant Properties

The antioxidant capacity of Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate and its derivatives can be harnessed in pharmaceuticals to combat oxidative stress, which is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular diseases .

Antidiabetic Potential

Research on related [1,2,4]triazolo compounds has revealed significant antidiabetic activity, suggesting that Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate could be a precursor in the synthesis of new antidiabetic medications. These could offer alternative mechanisms of action compared to existing therapies .

properties

IUPAC Name

ethyl 2-[[3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]butanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N5O3S/c1-3-15(20(27)28-4-2)29-18-11-10-16-22-23-17(25(16)24-18)12-13-21-19(26)14-8-6-5-7-9-14/h5-11,15H,3-4,12-13H2,1-2H3,(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FAJGVWCWFPUJQT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)OCC)SC1=NN2C(=NN=C2CCNC(=O)C3=CC=CC=C3)C=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N5O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-((3-(2-benzamidoethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.